Cas no 2361765-44-6 (rac-N-(1R,2R)-2-hydroxycyclobutyl-1-(prop-2-enoyl)piperidine-4-carboxamide)

• Product Name: rac-N-(1R,2R)-2-hydroxycyclobutyl-1-(prop-2-enoyl)piperidine-4-carboxamide
• CAS No: 2361765-44-6
• MF: C₁₃H₂₀N₂O₃
• MW: 252.309503555298
• CID: 5414398
• PubChem ID: 145897955
• Update Time: 2025-05-21

rac-N-(1R,2R)-2-hydroxycyclobutyl-1-(prop-2-enoyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z2408041541
• EN300-26574775
• rac-N-[(1R,2R)-2-hydroxycyclobutyl]-1-(prop-2-enoyl)piperidine-4-carboxamide
• 2361765-44-6
• N-[(1R,2R)-2-Hydroxycyclobutyl]-1-prop-2-enoylpiperidine-4-carboxamide
• rel-N-[(1R,2R)-2-Hydroxycyclobutyl]-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide
• rac-N-(1R,2R)-2-hydroxycyclobutyl-1-(prop-2-enoyl)piperidine-4-carboxamide

• Inchi： 1S/C13H20N2O3/c1-2-12(17)15-7-5-9(6-8-15)13(18)14-10-3-4-11(10)16/h2,9-11,16H,1,3-8H2,(H,14,18)/t10-,11-/m1/s1
• InChI Key： OPPOJXHIXSDFMP-GHMZBOCLSA-N
• SMILES： N1(C(=O)C=C)CCC(C(N[C@@H]2CC[C@H]2O)=O)CC1

Computed Properties

• Exact Mass: 252.14739250g/mol
• Monoisotopic Mass: 252.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 551.9±50.0 °C(Predicted)
• pka: 14.67±0.40(Predicted)

Additional information on rac-N-(1R,2R)-2-hydroxycyclobutyl-1-(prop-2-enoyl)piperidine-4-carboxamide

Comprehensive Overview of rac-N-(1R,2R)-2-hydroxycyclobutyl-1-(prop-2-enoyl)piperidine-4-carboxamide (CAS No. 2361765-44-6)

The compound rac-N-(1R,2R)-2-hydroxycyclobutyl-1-(prop-2-enoyl)piperidine-4-carboxamide (CAS No. 2361765-44-6) is a specialized chemical entity with significant potential in pharmaceutical research and drug development. This molecule features a unique structural framework combining a piperidine-4-carboxamide core with a hydroxycyclobutyl moiety and a prop-2-enoyl (acrylamide) functional group. Its stereochemistry, indicated by the (1R,2R) designation, plays a crucial role in its biological interactions.

Recent interest in rac-N-(1R,2R)-2-hydroxycyclobutyl-1-(prop-2-enoyl)piperidine-4-carboxamide has surged due to its potential as a covalent inhibitor in targeted therapies. The acrylamide group enables irreversible binding to cysteine residues in target proteins, a mechanism exploited in FDA-approved drugs like ibrutinib. Researchers are investigating its applications in kinase inhibition, particularly for challenging therapeutic targets in oncology and inflammatory diseases.

The synthesis of CAS 2361765-44-6 typically involves multi-step organic transformations, with key steps including the preparation of the (1R,2R)-2-hydroxycyclobutylamine chiral building block and its subsequent coupling with appropriately protected piperidine-4-carboxylic acid derivatives. The final acryloylation step requires careful control of reaction conditions to preserve the compound's stereochemical integrity.

From a physicochemical perspective, rac-N-(1R,2R)-2-hydroxycyclobutyl-1-(prop-2-enoyl)piperidine-4-carboxamide demonstrates moderate water solubility due to its polar hydroxycyclobutyl and carboxamide groups, while the piperidine ring contributes to its basic character. These properties influence its ADME profile (Absorption, Distribution, Metabolism, and Excretion), making it a subject of interest in medicinal chemistry optimization programs.

In drug discovery, this scaffold has attracted attention for its potential in addressing drug-resistant targets, a critical challenge in modern therapeutics. The combination of covalent binding capability and specific stereochemistry offers opportunities for developing selective inhibitors with improved target engagement and pharmacokinetic properties.

The market for specialized pharmaceutical intermediates like CAS 2361765-44-6 has grown significantly, driven by increasing R&D investments in targeted therapies and precision medicine. Suppliers are developing improved synthetic routes to meet the demand for high-purity material, with particular emphasis on controlling stereochemical purity and minimizing impurities that could affect biological activity.

Analytical characterization of rac-N-(1R,2R)-2-hydroxycyclobutyl-1-(prop-2-enoyl)piperidine-4-carboxamide typically employs advanced techniques including chiral HPLC for stereochemical analysis, LC-MS for purity assessment, and NMR spectroscopy for structural confirmation. These quality control measures are essential for ensuring reproducible results in biological studies.

Current research trends involving this compound focus on its potential in PROTAC (Proteolysis Targeting Chimera) development, where its covalent binding capability could enhance target protein degradation efficiency. This aligns with the growing interest in targeted protein degradation as a novel therapeutic strategy.

From a safety perspective, proper handling of rac-N-(1R,2R)-2-hydroxycyclobutyl-1-(prop-2-enoyl)piperidine-4-carboxamide requires standard laboratory precautions for organic compounds. While not classified as highly hazardous, its acrylamide moiety warrants careful handling to prevent unnecessary exposure, particularly in powder form.

The intellectual property landscape surrounding CAS 2361765-44-6 is evolving, with several patent applications disclosing related structures for various therapeutic applications. This reflects the compound's potential as a valuable pharmacophore in multiple drug discovery programs.

Future directions for research on this compound include exploring its utility in fragment-based drug discovery, evaluating its potential as a warhead in covalent inhibitors, and investigating its metabolic stability in various biological systems. These studies will further elucidate its potential as a privileged structure in medicinal chemistry.

For researchers sourcing rac-N-(1R,2R)-2-hydroxycyclobutyl-1-(prop-2-enoyl)piperidine-4-carboxamide, key considerations include supplier reliability, analytical documentation quality, and batch-to-batch consistency, particularly regarding stereochemical purity. These factors are critical for ensuring reproducible results in biological assays and structure-activity relationship studies.

In conclusion, CAS 2361765-44-6 represents an interesting chemical entity at the intersection of medicinal chemistry and drug discovery. Its unique structural features and potential biological applications make it a compound worth watching in pharmaceutical research, particularly in the development of novel covalent inhibitors and targeted therapies for challenging disease targets.